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Compound of Interest

Compound Name: Mauritianin

Cat. No.: B1250748 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of the flavonoid glycoside Mauritianin,

intended for researchers, scientists, and drug development professionals. This document

outlines its chemical properties, biological activities, and associated experimental protocols.

Core Compound Details
Mauritianin is a kaempferol 3-O-glycoside with the following key identifiers:

Property Value Citation

CAS Number 109008-28-8

Molecular Formula C33H40O19

Average Molecular Weight 740.7 g/mol

Biological Activity and Efficacy
Mauritianin has demonstrated a range of biological activities, most notably as a DNA

topoisomerase I inhibitor. It also exhibits significant hepatoprotective, neuroprotective, and

cytoprotective effects.

DNA Topoisomerase I Inhibition
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Mauritianin acts as a DNA topoisomerase I inhibitor, a mechanism crucial for its potential

anticancer properties. While a specific IC50 value for Mauritianin is not readily available in

public literature, its activity is confirmed through DNA relaxation assays. Flavonoids, in general,

are known to inhibit topoisomerase I with IC50 values varying based on their structure.

Hepatoprotective, Neuroprotective, and
Nephroprotective Effects
In vivo studies on Wistar rats with CCl4-induced toxicity have demonstrated the protective

effects of Mauritianin. Oral administration of Mauritianin (10 mg/kg) showed no toxicity when

administered alone and exhibited protective effects comparable to the standard drug Silymarin

(100 mg/kg).[1][2][3]

Table 1: In Vivo Protective Effects of Mauritianin in a CCl4-Induced Toxicity Model in Rats[1][2]

Parameter
CCl4 Treated
Group (vs. Control)

Mauritianin + CCl4
Treated Group (vs.
CCl4 Group)

Silymarin + CCl4
Treated Group (vs.
CCl4 Group)

MDA Production ↑ 46% ↓ 22% ↓ 31%

GSH Levels ↓ 37% ↑ 32% ↑ 39%

EMND Activity ↓ 52% ↑ 20% ↑ 29%

MDA: Malondialdehyde (a marker of lipid peroxidation); GSH: Reduced Glutathione (an

antioxidant); EMND: Ethylmorphine-N-demethylase (a marker of liver enzyme activity).

Cytoprotective and Antioxidant Activity
Mauritianin has shown cytoprotective activity, which can be attributed to its antioxidant

properties. While a specific IC50 value for the antioxidant activity of Mauritianin is not

available, flavonoids are well-documented radical scavengers.

Signaling Pathways
While flavonoids are known to modulate various signaling pathways, including the PI3K/Akt

and NF-κB pathways, specific studies detailing the direct effect of Mauritianin on these
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pathways are not currently available in the public domain. Further research is required to

elucidate the precise signaling cascades modulated by Mauritianin.

Experimental Protocols
DNA Topoisomerase I Inhibition Assay (DNA Relaxation
Assay)
This assay measures the ability of a compound to inhibit the relaxation of supercoiled plasmid

DNA by topoisomerase I.

Materials:

Supercoiled plasmid DNA (e.g., pBR322)

Human DNA Topoisomerase I

Reaction Buffer (e.g., 35 mM Tris-HCl pH 8.0, 72 mM KCl, 5 mM MgCl2, 5 mM DTT, 2 mM

spermidine, 0.01% BSA)

Mauritianin (dissolved in DMSO)

Loading Dye (e.g., 2.5% SDS, 15% Ficoll-400, 0.05% bromophenol blue, 0.05% xylene

cyanol, 25 mM EDTA pH 8.0)

Agarose gel (1%) in TBE buffer

Ethidium bromide staining solution

Procedure:

Prepare reaction mixtures containing the reaction buffer, supercoiled plasmid DNA (e.g., 250

ng), and various concentrations of Mauritianin.

Initiate the reaction by adding human DNA Topoisomerase I (e.g., 0.3 U).

Incubate the reaction mixtures at 37°C for 30 minutes.
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Terminate the reactions by adding the loading dye.

Load the samples onto a 1% agarose gel and perform electrophoresis at a constant voltage.

Stain the gel with ethidium bromide and visualize the DNA bands under UV light.

Analyze the results by comparing the amount of relaxed DNA in the presence of Mauritianin
to the control (no inhibitor). A decrease in the amount of relaxed DNA indicates inhibition of

topoisomerase I.

Workflow for DNA Topoisomerase I Inhibition Assay

Preparation Reaction Analysis

Prepare Reaction Mix
(Buffer, Plasmid DNA)

Add Mauritianin
(various concentrations) Add Topoisomerase I Incubate at 37°C

(30 min)
Terminate Reaction
(add Loading Dye) Agarose Gel Electrophoresis Stain and Visualize DNA Analyze DNA Relaxation

Cell Preparation Treatment MTT Assay Data Analysis

Seed Cells in 96-well Plate Allow Cells to Adhere Pre-treat with Mauritianin Induce Cytotoxicity Add MTT Solution Incubate (2-4h) Solubilize Formazan Measure Absorbance Calculate Cell Viability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1250748#mauritianin-cas-number-and-molecular-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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